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Compound of Interest

Compound Name: 3-methylbenzoyl Fluoride

Cat. No.: B15395457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 3-methylbenzoyl fluoride was not readily

available through public sources at the time of this guide's compilation. The following

information is a comprehensive technical summary based on the safety data of structurally

similar compounds, including benzoyl fluoride, 3-(trifluoromethyl)benzoyl fluoride, and various

isomers of methylbenzoyl chloride. This guide should be used for informational purposes and

as a preliminary risk assessment tool. It is imperative to obtain the specific SDS from the

supplier before any handling or use of 3-methylbenzoyl fluoride and to conduct a thorough

risk assessment for any specific experimental protocol.

Hazard Identification and Classification
Acyl fluorides, such as 3-methylbenzoyl fluoride, are generally classified as corrosive and

reactive compounds. Based on data from analogous substances, it is anticipated that 3-
methylbenzoyl fluoride would be classified as follows:

Skin Corrosion/Irritation: Category 1B - Causes severe skin burns and eye damage.

Serious Eye Damage/Eye Irritation: Category 1 - Causes serious eye damage.

Corrosive to Metals: May be corrosive to metals.

Flammability: Combustible liquid.
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Hazard Statement Summary:

Hazard Class GHS Hazard Statement

Skin Corrosion
H314: Causes severe skin burns and eye

damage.

Eye Damage H318: Causes serious eye damage.

Corrosive to Metals H290: May be corrosive to metals.

Physical and Chemical Properties
Quantitative data for 3-methylbenzoyl fluoride is not available. The table below presents data

for closely related compounds to provide an estimation of its properties.

Property
Benzoyl Fluoride[1]
[2]

3-Methylbenzoyl
Chloride[3]

4-Fluoro-3-
methylbenzoyl
chloride[4]

Molecular Formula C7H5FO C8H7ClO C8H6ClFO

Molecular Weight 124.11 g/mol 154.59 g/mol 172.58 g/mol

Appearance Colorless liquid -
Colorless to light

yellow liquid

Boiling Point 160 °C 86 °C / 5 mmHg
129-133 °C / 17

mmHg

Density 1.14 g/cm³ 1.173 g/mL at 25 °C 1.215 g/mL at 25 °C

Flash Point - - 98 °C (closed cup)

Toxicological Information
Specific toxicological data for 3-methylbenzoyl fluoride is not available. The primary

toxicological concerns for acyl halides are their corrosive effects on skin, eyes, and the

respiratory tract. Inhalation may cause severe respiratory irritation and delayed pulmonary

edema.
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Experimental Protocols: Safe Handling and
Emergency Procedures
Given the anticipated hazards, stringent safety protocols must be implemented when working

with 3-methylbenzoyl fluoride. The following are general procedural guidelines derived from

information on analogous compounds.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential.

Initiate Work with 
3-Methylbenzoyl Fluoride

Verify Availability and 
Proper Function of PPE

Wear Chemical Resistant Gloves
(e.g., Butyl rubber, Viton®)

Wear Chemical Safety Goggles
 and a Face Shield

Wear a Flame-Retardant
 Lab Coat and Closed-toe Shoes

Use in a Certified Chemical Fume Hood.
Have an appropriate respirator available

 for emergency use.

Proceed with Experiment

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) Workflow.

Spill Response Protocol
In the event of a spill, a clear and immediate response is crucial to mitigate exposure and

environmental contamination.
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Spill of 3-Methylbenzoyl Fluoride Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation
(Fume Hood On)

Don Appropriate PPE
(Gloves, Goggles, Respirator if necessary)

Contain Spill with Inert Absorbent Material
(e.g., Vermiculite, Sand)

Neutralize with a Mild Base
(e.g., Sodium Bicarbonate Solution)

- Use with Caution -

Collect Absorbed Material into a
 Labeled, Sealable Container

Decontaminate Spill Area
 with a suitable solvent, followed by

 soap and water.

Dispose of Waste as
 Hazardous Chemical Waste

Report the Incident to
 a Supervisor and EHS

Click to download full resolution via product page

Caption: Spill Response Workflow.
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First-Aid Measures
Immediate and appropriate first aid is critical in case of exposure.

Exposure Route First-Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention

immediately.

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical attention immediately.

Ingestion

Do NOT induce vomiting. If victim is conscious

and alert, give 2-4 cupfuls of milk or water.

Never give anything by mouth to an

unconscious person. Get medical attention

immediately.

Storage and Handling
Proper storage and handling are essential to maintain the stability of the compound and

prevent accidents.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers tightly closed. Store in a corrosion-resistant container.

Handling: Use only in a chemical fume hood. Avoid breathing vapor or mist. Avoid contact

with eyes, skin, and clothing. Wash hands thoroughly after handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15395457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationships: Hazard Mitigation
A logical approach to hazard mitigation involves a hierarchy of controls.

{3-Methylbenzoyl Fluoride | Corrosive, Reactive} Engineering Controls Administrative Controls Personal Protective Equipment (PPE)
Mitigated by

Fume Hood
Emergency Shower

Eyewash Station

Standard Operating Procedures (SOPs)
Chemical Hygiene Plan

Training

Gloves
Goggles

Face Shield
Lab Coat

Click to download full resolution via product page

Caption: Hazard Mitigation Hierarchy.

Conclusion
While a specific Safety Data Sheet for 3-methylbenzoyl fluoride is not readily available, a

review of analogous compounds highlights its potential as a corrosive and reactive substance.

All handling should be conducted by trained personnel in a controlled laboratory setting,

utilizing appropriate engineering controls, administrative procedures, and personal protective

equipment. Researchers, scientists, and drug development professionals must exercise caution

and adhere to the highest safety standards when working with this and other related acyl

halides. Always consult the supplier-provided SDS before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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